Cas no 89353-91-3 ((1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicrasa-3,13(21)-dien-16-one)

(1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicrasa-3,13(21)-dien-16-one structure
89353-91-3 structure
Product Name:(1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicrasa-3,13(21)-dien-16-one
CAS No:89353-91-3
MF:C20H26O7
MW:378.416246891022
CID:1941149
PubChem ID:460537
Update Time:2024-03-01

(1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicrasa-3,13(21)-dien-16-one Chemical and Physical Properties

Names and Identifiers

    • (1beta,2alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-11,20-epoxypicrasa-3,13(21)-dien-16-one
    • Shinjulactone A
    • AIDS-026411
    • (11R)-11,20-Epoxy-1β,2α,11,12α-tetrahydroxypicrasa-3,13(21)-dien-16-one
    • 1,2,11,12-Tetrahydroxy-11,20-epoxypicrasa-3,13(21)-dien-16-one
    • Picrasa-3,13(21)-dien-16-one, 11,20-epoxy-1,2,11,12-tetrahydroxy-, (1.beta.,2.alpha.,11.beta.,12.alpha.)
    • 89353-91-3
    • DTXSID201008764
    • Picrasa-3,13(21)-dien-16-one, 11,20-epoxy-1,2,11,12-tetrahydroxy-, (1beta,2alpha,11beta,12alpha)
    • (+)-Shinjulactone A
    • Inchi: 1S/C20H26O7/c1-8-4-12(21)16(24)18(3)10(8)5-13-19-7-26-20(25,17(18)19)15(23)9(2)11(19)6-14(22)27-13/h4,10-13,15-17,21,23-25H,2,5-7H2,1,3H3/t10-,11-,12-,13+,15+,16+,17+,18+,19+,20-/m0/s1
    • InChI Key: RSGAOKBKALIZEE-UBJSMSQJSA-N
    • SMILES: O1C([H])([H])[C@@]23[C@@]4([H])C([H])([H])C(=O)O[C@]2([H])C([H])([H])[C@@]2([H])C(C([H])([H])[H])=C([H])[C@@]([H])([C@]([H])([C@]2(C([H])([H])[H])[C@@]3([H])[C@@]1([C@@]([H])(C4=C([H])[H])O[H])O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 378.168
  • Monoisotopic Mass: 378.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 776
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.47
  • Boiling Point: 611.1°C at 760 mmHg
  • Flash Point: 219.1°C
  • Refractive Index: 1.649
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